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Compound of Interest

Compound Name: 4-Butylbiphenyl!

cat. No.: B1272922

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Butylbiphenyl, tailored for researchers, scientists, and professionals in drug
development.

Core Properties of 4-Butylbiphenyl

4-Butylbiphenyl is an aromatic hydrocarbon. The information presented here pertains to the n-
butyl isomer.

For clarity and ease of comparison, the fundamental quantitative data for 4-Butylbiphenyl are
summarized in the table below.

Property Value

Molecular Formula CieHas[1]

Molecular Weight 210.31 g/mol [1]

IUPAC Name 1-butyl-4-phenylbenzene[1]

Synthesis Methodology

While specific, detailed experimental protocols for the synthesis of 4-n-butylbiphenyl are not
readily available in the provided search results, a common method for the alkylation of aromatic
rings is the Friedel-Crafts alkylation. This reaction involves the alkylation of an aromatic ring
with an alkyl halide using a strong Lewis acid catalyst. For the synthesis of a related
compound, 4,4'-di-tert-butylbiphenyl, a Friedel-Crafts reaction is employed using biphenyl, tert-
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butyl chloride, and a ferric chloride catalyst.[2][3] A similar approach could theoretically be
adapted for the synthesis of 4-n-butylbiphenyl, likely using an appropriate n-butyl halide and a
Lewis acid catalyst with an aromatic substrate.

Molecular Structure

The logical structure of the 4-Butylbiphenyl molecule is depicted below.

Molecular structure of 4-Butylbiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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